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Compound of Interest

Compound Name: Butyne-1,4-diol

Cat. No.: B8721112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and

decomposition of 1,4-butynediol (also known as 2-butyne-1,4-diol). Understanding the thermal

behavior of this compound is critical for its safe handling, storage, and use in various

applications, including as a precursor in the synthesis of pharmaceuticals and other specialty

chemicals. This document summarizes key thermal properties, outlines experimental protocols

for thermal analysis, and discusses the known decomposition pathways and products.

Thermal Stability and Hazard Data
1,4-Butynediol is a combustible solid that exhibits thermal instability, particularly at elevated

temperatures and in the presence of certain contaminants. The following table summarizes the

available quantitative data regarding its thermal properties and hazards.
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Parameter Value Source(s)

Melting Point 53-58 °C [1]

Boiling Point Decomposes at >160 °C [2][3]

Flash Point 152 °C [1][4]

Auto-ignition Temperature 335 °C [1][5]

Decomposition Temperature

Range

Slow decomposition between

160 °C and 200 °C.
[4]

Violent Decomposition
Can occur at significantly

higher temperatures.
[4]

Factors Influencing Thermal Instability
The thermal stability of 1,4-butynediol is significantly influenced by the presence of impurities

and incompatible materials. Violent reactions and explosive decomposition can be initiated or

accelerated by:

Alkaline hydroxides and chlorides: Contact with strong bases can lead to hazardous

reactions.[2]

Strong anhydrous acids: Can cause violent decomposition.[4]

Heavy-metal salts: Salts of mercury, copper, and nickel, which are sometimes used as

catalysts in reactions involving 1,4-butynediol, can trigger violent decomposition.[4]

Oxidizing agents: As a combustible material, 1,4-butynediol can react vigorously with strong

oxidizers.

Acid chlorides and anhydrides: These can react violently with the hydroxyl groups of 1,4-

butynediol.[2]

Experimental Protocols for Thermal Analysis
While specific, detailed experimental protocols for the thermal analysis of pure 1,4-butynediol

are not readily available in the public domain, the following are generalized methodologies for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://mubychem.com/2-Butyne-1,4-diolmanufacturers.html
https://www.inchem.org/documents/icsc/icsc/eics1733.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyne-1_4-diol
https://mubychem.com/2-Butyne-1,4-diolmanufacturers.html
https://chemcess.com/2-butyne-14-diol-properties-production-and-uses/
https://mubychem.com/2-Butyne-1,4-diolmanufacturers.html
https://www.guidechem.com/encyclopedia/2-butyne-1-4-diol-dic2219.html
https://chemcess.com/2-butyne-14-diol-properties-production-and-uses/
https://chemcess.com/2-butyne-14-diol-properties-production-and-uses/
https://www.inchem.org/documents/icsc/icsc/eics1733.htm
https://chemcess.com/2-butyne-14-diol-properties-production-and-uses/
https://chemcess.com/2-butyne-14-diol-properties-production-and-uses/
https://www.inchem.org/documents/icsc/icsc/eics1733.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) that are

applicable to energetic and thermally sensitive materials.

Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow into or out of a sample as a function of temperature or

time. It is a primary technique for determining melting points, phase transitions, and the onset

and enthalpy of decomposition.

Methodology:

Sample Preparation: A small, precisely weighed sample of 1,4-butynediol (typically 1-5 mg)

is placed in a hermetically sealed aluminum or gold-plated copper crucible. The use of a

sealed crucible is crucial to contain any evolved gases during decomposition.

Instrumentation: A calibrated Differential Scanning Calorimeter is used.

Atmosphere: The experiment is typically run under an inert atmosphere, such as nitrogen or

argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidation.

Heating Program: The sample is heated at a constant linear rate, typically ranging from 2 to

20 °C/min. A common rate for hazard screening is 10 °C/min.

Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to

determine:

The onset temperature of melting and decomposition (exothermic event).

The peak temperature of the decomposition exotherm.

The enthalpy of decomposition (ΔHd), calculated by integrating the area under the

decomposition peak.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time. It is used

to determine the temperature at which decomposition begins and to quantify the mass loss

associated with decomposition.
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Methodology:

Sample Preparation: A small, accurately weighed sample of 1,4-butynediol (typically 5-10

mg) is placed in an open ceramic or aluminum crucible.

Instrumentation: A calibrated Thermogravimetric Analyzer is used.

Atmosphere: The analysis is usually performed under an inert atmosphere (e.g., nitrogen) to

study the intrinsic thermal decomposition, or in an oxidative atmosphere (e.g., air) to assess

its stability in the presence of oxygen. A constant purge rate (e.g., 20-50 mL/min) is

maintained.

Heating Program: The sample is heated at a constant linear rate, typically 10 °C/min, over a

temperature range that encompasses the expected decomposition.

Data Analysis: The TGA curve (mass vs. temperature) and its derivative (DTG curve) are

analyzed to identify:

The initial decomposition temperature (Tonset).

The temperatures at which specific mass loss percentages occur.

The temperature of the maximum rate of decomposition (from the DTG peak).

The final residual mass.

Decomposition Pathway and Products
Detailed studies on the specific decomposition products of 1,4-butynediol under various

conditions are limited. However, based on its chemical structure and safety data, a general

understanding of its decomposition can be inferred.

When heated, 1,4-butynediol is known to decompose, producing toxic and corrosive fumes.[2]

In the event of a fire, combustion products include carbon monoxide and carbon dioxide.[6] The

presence of the triple bond and two hydroxyl groups suggests that complex reactions, including

polymerization, dehydration, and fragmentation, can occur at elevated temperatures.
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The potential for runaway polymerization is a significant hazard.[7][8] Exothermic

polymerization can lead to a rapid increase in temperature and pressure within a closed

system, potentially resulting in a vessel rupture or explosion.

Hydrogenation of 2-butyne-1,4-diol to 2-butene-1,4-diol can lead to side products such as

crotyl alcohol, γ-hydroxybutyraldehyde, n-butyraldehyde, and n-butanol, which could potentially

also be products of its thermal decomposition under certain conditions.[9]

Visualizations
Experimental Workflow for Thermal Hazard Assessment
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Caption: Experimental workflow for assessing the thermal stability of 1,4-butynediol.

Logical Diagram of Thermal Decomposition Initiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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